Cas no 1015-65-2 (1-Cyclohexyl-1,3-diazinane-2,4,6-trione)

• Product Name: 1-Cyclohexyl-1,3-diazinane-2,4,6-trione
• CAS No: 1015-65-2
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 1132657
• PubChem ID: 3155800
• Update Time: 2025-10-28

1-Cyclohexyl-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-cyclohexyl-
• 1-cyclohexyl-1,3-diazinane-2,4,6-trione
• SCHEMBL2161809
• HMS1688K20
• 1-cyclohexylpyrimidine-2,4,6(1H,3H,5H)-trione
• 1015-65-2
• CHEMBL1766833
• DTXSID80390072
• AKOS000450385
• SR-01000321584-1
• E86945
• N-cyclohexylbarbiturate
• SR-01000321584
• STL372605
• Z57627256
• 1-Cyclohexyl-1,3-diazinane-2,4,6-trione

• Inchi： 1S/C10H14N2O3/c13-8-6-9(14)12(10(15)11-8)7-4-2-1-3-5-7/h7H,1-6H2,(H,11,13,15)
• InChI Key： ZTUIKEVPLFQEJR-UHFFFAOYSA-N
• SMILES： O=C1CC(NC(N1C1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 210.10052
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48

Additional information on 1-Cyclohexyl-1,3-diazinane-2,4,6-trione

1-Cyclohexyl-1,3-diazinane-2,4,6-trione: A Comprehensive Overview

1-Cyclohexyl-1,3-diazinane-2,4,6-trione (CAS No. 1015-65-2) is a unique organic compound with a complex molecular structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of diazinanetiones, which are known for their versatile applications in drug design and advanced materials development. The molecule's structure comprises a cyclohexyl group attached to a 1,3-diazinane ring system with three ketone groups at positions 2, 4, and 6. This arrangement imparts distinctive electronic and steric properties to the compound.

Recent studies have highlighted the potential of 1-cyclohexyl-1,3-diazinane-2,4,6-trione as a precursor for synthesizing bioactive molecules. Researchers have explored its role in the development of novel pharmaceutical agents targeting various therapeutic areas such as cancer and neurodegenerative diseases. The compound's ability to act as a scaffold for drug design is attributed to its rigid structure and the possibility of functional group modifications at multiple sites.

In addition to its pharmacological applications, 1-cyclohexyl-1,3-diazinane-2,4,6-trione has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability.

The synthesis of 1-cyclohexyl-1,3-diazinane-2,4,6-trione involves a multi-step process that typically begins with the preparation of intermediates such as cyclohexanone derivatives. The reaction sequence often includes nucleophilic substitutions and cyclization reactions under controlled conditions to achieve the desired product. Researchers have optimized these steps to improve yield and purity while minimizing environmental impact.

From an environmental standpoint, understanding the degradation pathways of 1-cyclohexyl-1,3-diazinane-2,4,6-trione is crucial for assessing its ecological footprint. Studies have shown that under specific conditions such as UV light exposure or microbial action, the compound undergoes hydrolysis to form less complex organic molecules. These findings are essential for developing sustainable practices in its production and disposal.

Looking ahead, the potential applications of 1-cyclohexyl-1,3-diazinane-2,4,6-trione are vast and continue to expand with ongoing research. Its role in drug discovery and materials innovation underscores its importance in modern chemistry. As scientists delve deeper into its properties and mechanisms of action, new opportunities for leveraging this compound in diverse fields are expected to emerge.